![molecular formula C21H22N4O6S3 B2605488 (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide CAS No. 865176-07-4](/img/structure/B2605488.png)
(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there is no direct information on the synthesis of this specific compound, compounds with similar structures have been synthesized using 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not directly available .Scientific Research Applications
Antimicrobial and Anticancer Agents
Antimicrobial Activity : Compounds containing morpholine moieties, similar to the core structure of the compound , have been synthesized and evaluated for their antimicrobial properties. For instance, the design and synthesis of new 1,2,4-triazole derivatives containing morpholine moiety have demonstrated good to moderate antimicrobial activities, suggesting potential applications in developing new antibiotics or antimicrobial agents (Sahin et al., 2012).
Anticancer Activity : Similarly, the synthesis of compounds with structures related to the inquiry has shown promising anticancer activities. For example, novel indapamide derivatives synthesized from similar chemical frameworks have demonstrated proapoptotic activity against melanoma cell lines, indicating potential use in cancer therapy (Yılmaz et al., 2015). Additionally, compounds incorporating thiazol and quinazolinone moieties have been investigated for their antitumor properties, with certain derivatives showing significant activities against various cancer cell lines, further supporting the potential therapeutic applications of these chemical structures (Horishny et al., 2020).
Enzyme Inhibition for Therapeutic Applications
- Carbonic Anhydrase Inhibition : Research on aromatic sulfonamide inhibitors of carbonic anhydrases, which share structural similarities with the query compound, has revealed nanomolar inhibitory activities for various isoenzymes of carbonic anhydrase. These findings suggest potential applications in treating conditions associated with altered carbonic anhydrase activity, such as glaucoma, epilepsy, and certain cancers (Supuran et al., 2013).
properties
IUPAC Name |
4-morpholin-4-ylsulfonyl-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O6S3/c1-2-9-25-18-8-7-17(33(22,27)28)14-19(18)32-21(25)23-20(26)15-3-5-16(6-4-15)34(29,30)24-10-12-31-13-11-24/h2-8,14H,1,9-13H2,(H2,22,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSYCFIDVYWXGAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O6S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
522.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.